Cas no 78-73-9 (Choline Bicarbonate (80% in water))

Choline Bicarbonate (80% in water) is a quaternary ammonium salt with the chemical formula \[C_5H_{14}NO][HCO_3\]. This aqueous solution is characterized by its high solubility, stability, and low volatility, making it a versatile reagent in organic synthesis and catalysis. Its alkaline properties and biodegradable nature offer advantages in green chemistry applications, particularly as a non-toxic alternative to traditional bases. The 80% concentration ensures efficient reactivity while maintaining ease of handling. Choline Bicarbonate is also utilized in CO₂ capture processes due to its ability to form reversible carbamates. Its compatibility with water simplifies purification and reduces environmental impact.

Choline Bicarbonate (80% in water) structure

78-73-9 structure

Product Name:Choline Bicarbonate (80% in water)

CAS No:78-73-9

MF:C₅H₁₄NO^.CHO₃

MW:165.19

CID:34127

PubChem ID:6552

Update Time:2025-10-19

Choline Bicarbonate (80% in water) Chemical and Physical Properties

Names and Identifiers

- Choline bicarbonate
- (2-Hydroxyethyl)trimethylammonium bicarbonate
- hydrogen carbonate,2-hydroxyethyl(trimethyl)azanium
- 2-hydroxy-n,n,n-trimethylethanaminium hydrogen carbonate
- cholin hydrogencarbonate
- Choline carbonate (1:1)
- Choline hydrogen carbonate
- cholinium bicarbonate
- cholinium hydrogencarbonate
- Hydroxyethyltrimethylammonium bicarbonate
- UNII-V23DAH2UHH
- Choline bicarbonate-13C solution
- Choline, carbonate (1:1) (salt)
- DTXCID8029868
- NSC 163321
- 2-hydroxy-N,N,N-trimethylethanaminiumhydrogencarbonate
- 2-hydroxy-N,N,N-trimethylethanaminium hydrogencarbonate
- Q27291433
- Choline, carbonate (1:1) (salt) (8CI)
- 2-hydroxy-N,N,N-trimethylethanaminium hydrogen-carbonate
- Choline, hydrogen carbonate
- 78-73-9
- 2HydroxyN,N,Ntrimethylethanaminium hydrogen carbonate
- Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, carbonate (1:1)
- Choline Bicarbonate (80% in water)
- hydrogen carbonate;2-hydroxyethyl(trimethyl)azanium
- (2Hydroxyethyl)trimethylammonium bicarbonate
- SCHEMBL182251
- NSC-163321
- MFCD00031689
- NSC163321
- NS00078451
- E77589
- Ethanaminium, 2hydroxyN,N,Ntrimethyl, carbonate (1:1) (salt)
- AKOS006228790
- Ethanaminium, 2hydroxyN,N,Ntrimethyl, carbonate (1:1)
- DTXSID9051246
- V23DAH2UHH
- AS-81041
- EC 201-137-0
- EINECS 201-137-0
- DB-056329
- Ethanaminium,N,N-trimethyl-, carbonate (1:1) (salt)
- Ethanaminium, 2-hydroxy-N,N,N-trimethyl-, carbonate (1:1) (salt)
- Inchi： InChI=1S/C5H14NO.CH2O3/c1-6(2,3)4-5-7;2-1(3)4/h7H,4-5H2,1-3H3;(H2,2,3,4)/q+1;/p-1
- InChI Key： DQKGOGJIOHUEGK-UHFFFAOYSA-M
- SMILES： OCC[N+](C)(C)C.OC(=O)[O-]

Computed Properties

Exact Mass: 165.10000
Monoisotopic Mass: 165.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 71.3
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 80.6A^2

Experimental Properties

Color/Form: Not determined
Density: 1.17
Refractive Index: n20/D 1.45
PSA: 80.59000
LogP: -1.42740
Solubility: Not determined

Choline Bicarbonate (80% in water) Security Information

Hazard Category Code： R36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Storage Condition：2-8ºC
Risk Phrases：R36/37/38

Choline Bicarbonate (80% in water) Pricemore >>

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